Cas no 38256-25-6 (2-Pentenedioic acid,4-oxo-, dimethyl ester, (2E)-)

• Product Name: 2-Pentenedioic acid,4-oxo-, dimethyl ester, (2E)-
• CAS No: 38256-25-6
• MF: C₇H₈O₅
• MW: 172.135422706604
• CID: 298311
• PubChem ID: 11030285
• Update Time: 2025-04-19

2-Pentenedioic acid,4-oxo-, dimethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenedioic acid,4-oxo-, dimethyl ester, (2E)-
• 2-Pentenedioicacid, 4-oxo-, dimethyl ester, (E)-
• Dimethyl (E)-2-oxoglutaconate
• Dimethyl(E)-4-oxoglutaconate
• (E)-4-Oxo-2-pentenedioic acid dimethyl ester
• 78939-37-4
• AKOS030260537
• Dimethyl 2-Oxopent-3-enedioate
• CS-0098937
• dimethyl4-oxopent-2-enedioate
• dimethyl 4-oxopent-2-enedioate
• SCHEMBL5222112
• 1,5-DIMETHYL (2E)-4-OXOPENT-2-ENEDIOATE
• 4-Oxo-2-pentenedioic acid 1,5-dimethyl ester
• Dimethyl (2E)-4-oxopent-2-enedioate
• A1-00429
• CHEMBL4859102
• DIMETHYL(2E)-4-OXO-2-PENTENEDIOATE
• Dimethyl 2-Oxoglutaconate
• Dimethyl (E)-4-oxopent-2-enedioate
• D75969
• 2-Pentenedioic acid, 4-oxo-, dimethyl ester
• 38256-25-6
• SCHEMBL16277267
• Dimethyl (E)-4-oxoglutaconate

• Inchi： 1S/C7H8O5/c1-11-6(9)4-3-5(8)7(10)12-2/h3-4H,1-2H3/b4-3+
• InChI Key： AMBZDHXNCVCBRQ-ONEGZZNKSA-N
• SMILES： O(C)C(C(/C=C/C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 172.03714
• Monoisotopic Mass: 172.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 241.6±32.0 °C(Predicted)
• PSA: 69.67